Cas no 258278-64-7 (Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester)

• Product Name: Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester
• CAS No: 258278-64-7
• MF: C₁₆H₁₃NO₆S
• MW: 347.342523336411
• CID: 253690
• PubChem ID: 24899514
• Update Time: 2025-10-25

Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester
• methyl 2-[4-(nitrooxymethyl)benzoyl]sulfanylbenzoate
• SE 175
• 258278-64-7
• 2-[[4-[(nitrooxy)methyl]benzoyl]thio]-benzoic acid, methyl ester
• J-016141
• MFCD03412030
• SCHEMBL1913386
• SE-175
• DTXSID10441243
• DB-220899
• Methyl 2-({4-[(nitrooxy)methyl]benzoyl}sulfanyl)benzoate

• MDL： MFCD03412030
• Inchi： 1S/C16H13NO6S/c1-22-15(18)13-4-2-3-5-14(13)24-16(19)12-8-6-11(7-9-12)10-23-17(20)21/h2-9H,10H2,1H3
• InChI Key： JDIVRBDMTYQVOK-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(CO[N+](=O)[O-])=CC=1)=O)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 347.04600
• Monoisotopic Mass: 347.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 493.782°C at 760 mmHg
• Flash Point: 252.431°C
• Refractive Index: 1.628
• PSA: 123.72000
• LogP: 3.63720

Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Benzoic acid,2-[[4-[(nitrooxy)methyl]benzoyl]thio]-, methyl ester

Benzoic Acid, 2-[[4-[(Nitrooxy)methyl]benzoyl]thio], Methyl Ester (CAS No. 258278-64-7)

The compound Benzoic Acid, 2-[[4-[(Nitrooxy)methyl]benzoyl]thio], Methyl Ester (CAS No. 258278-64-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoic acid moiety, a thioester group, and a nitrooxy-substituted benzoyl group. The methyl ester functionality further enhances its reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The nitrooxy group in the structure is particularly interesting due to its ability to participate in redox reactions, making it a valuable component in the design of antioxidants and radical scavengers. Researchers have also explored the use of this compound in the synthesis of bioactive molecules, where its thioester group plays a crucial role in forming stable amide bonds with amino acids.

One of the most promising applications of Benzoic Acid, 2-[[4-[(Nitrooxy)methyl]benzoyl]thio], Methyl Ester is in the field of medicinal chemistry. Its ability to act as a precursor for peptide synthesis has been extensively studied, with recent advancements demonstrating its efficiency in solid-phase synthesis techniques. The methyl ester group facilitates easy activation and coupling reactions, making it an ideal building block for constructing complex peptide sequences.

In addition to its synthetic applications, this compound has shown potential in environmental chemistry. The nitrooxy-substituted benzoyl group has been found to exhibit biodegradability under specific conditions, which could be leveraged for developing eco-friendly chemical processes. Furthermore, studies have indicated that this compound can serve as a model system for investigating the degradation pathways of similar organic molecules in aquatic environments.

The synthesis of Benzoic Acid, 2-[[4-[(Nitrooxy)methyl]benzoyl]thio], Methyl Ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thioester bond through thiolation reactions and the introduction of the nitrooxy group via nucleophilic substitution. Recent optimizations have focused on improving yield and purity by employing green chemistry principles, such as using recyclable solvents and minimizing waste generation.

From a structural perspective, the compound's benzoic acid core provides aromatic stability, while the thioester group introduces flexibility and reactivity. This combination makes it an attractive candidate for use in polymer science, where it can be incorporated into polymeric materials to enhance their mechanical and thermal properties. Emerging research has also explored its role as a cross-linking agent in bio-inspired materials, further expanding its potential applications.

In terms of toxicity and safety profiles, preliminary studies suggest that Benzoic Acid, 2-[[4-[(Nitrooxy)methyl]benzoyl]thio], Methyl Ester exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its impact on human health and the environment. Regulatory agencies are closely monitoring these developments to ensure compliance with safety standards.

Looking ahead, the demand for compounds like CAS No. 258278-64-7 is expected to grow as industries increasingly seek sustainable and efficient chemical solutions. Its versatility across multiple application areas positions it as a key player in both academic research and industrial production pipelines.